Cas no 68757-94-8 (7,7-Dimethylbicyclo[2.2.1]hepta-2,5-diene)

• Product Name: 7,7-Dimethylbicyclo[2.2.1]hepta-2,5-diene
• CAS No: 68757-94-8
• MF: C₉H₁₂
• MW: 120.191582679749
• CID: 2799069
• PubChem ID: 14455008
• Update Time: 2025-04-21

7,7-Dimethylbicyclo[2.2.1]hepta-2,5-diene Chemical and Physical Properties

Names and Identifiers

• 68757-94-8
• 7,7-Dimethylbicyclo[2.2.1]hepta-2,5-diene
• DTXSID60560539

• Inchi： 1S/C9H12/c1-9(2)7-3-4-8(9)6-5-7/h3-8H,1-2H3
• InChI Key： QTWUNHIZBRJBGQ-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2C=CC1C=C2

Computed Properties

• Exact Mass: 120.093900383g/mol
• Monoisotopic Mass: 120.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons